Cas no 2228816-03-1 (tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228816-03-1
• MF: C₁₃H₁₈BrN₃O₃
• MW: 344.204322338104
• CID: 6108479
• PubChem ID: 165623984
• Update Time: 2025-10-09

tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate
• EN300-1889179
• 2228816-03-1
• tert-butyl N-[2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-yl]-N-methylcarbamate

• Inchi： 1S/C13H18BrN3O3/c1-12(2,3)20-11(19)17(5)13(4,8-18)10-15-6-9(14)7-16-10/h6-8H,1-5H3
• InChI Key： FDZUCXPZQCWJSP-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(C=O)(C)N(C)C(=O)OC(C)(C)C)=NC=1

Computed Properties

• Exact Mass: 343.05315g/mol
• Monoisotopic Mass: 343.05315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 72.4Ų

Additional information on tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate (CAS No: 2228816-03-1)

tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate is a highly specialized organic compound with the CAS registry number 2228816-03-1. This compound belongs to the class of carbamates, which are widely used in various chemical and pharmaceutical applications. The structure of this compound is characterized by a tert-butyl group, a 5-bromopyrimidinyl moiety, and a methyl-substituted carbamate functional group, making it a unique molecule with potential applications in drug discovery and chemical synthesis.

The synthesis of tert-butyl N-2-(5-bromopyrimidin-2-yl)-1-oxopropan-2-yl-N-methylcarbamate involves a series of carefully optimized reactions, including nucleophilic substitutions, coupling reactions, and protecting group strategies. The presence of the 5-bromopyrimidine ring introduces significant electronic and steric effects, which can influence the reactivity and selectivity of the compound in various chemical transformations. Recent studies have highlighted the importance of such heterocyclic structures in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

One of the key features of this compound is its carbamate functionality, which is known for its ability to act as a leaving group in certain reactions or to participate in bioisosteric replacements in drug design. The tert-butyl group provides steric bulk, which can enhance the stability of intermediates or products during synthesis. Additionally, the methyl substitution on the nitrogen atom further modulates the electronic properties of the molecule, making it suitable for specific applications in organic synthesis.

Recent research has focused on the application of tert-butyl N-2-(5-bromopyrimidin-2-yl)-1 oxopropan 2 yl N methylcarbamate in the field of medicinal chemistry. For instance, studies have demonstrated that analogs of this compound exhibit potent inhibitory activity against various enzymes, including kinases and proteases, which are critical targets in the treatment of diseases such as cancer and inflammatory disorders. The bromine substituent on the pyrimidine ring plays a crucial role in enhancing the binding affinity of the molecule to its target proteins, making it a promising lead compound for drug development.

In addition to its pharmaceutical applications, this compound has also been explored in agricultural chemistry as a potential herbicide or fungicide. The pyrimidine ring system is known to exhibit bioactivity against various plant pathogens, and modifications to the substituents on this ring can further optimize its efficacy and selectivity. Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing this compound, reducing its environmental footprint while maintaining its high-quality standards.

The structural versatility of tert-butyl N 2 (5 bromopyrimidin 2 yl) 1 oxopropan 2 yl N methylcarbamate makes it an invaluable tool in organic synthesis. Its ability to undergo various transformations, such as nucleophilic acyl substitutions, Michael additions, and click chemistry reactions, has been extensively documented in recent literature. These reactions enable chemists to construct complex molecular architectures with precision and efficiency, further expanding its utility across multiple disciplines.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses confirm its purity and structural integrity, ensuring that it meets rigorous quality control standards for both research and industrial applications.

In conclusion, tert-butyl N 2 (5 bromopyrimidin 2 yl) 1 oxopropan 2 yl N methylcarbamate (CAS No: 2228816031) stands out as a versatile and innovative molecule with diverse applications across multiple fields. Its unique combination of functional groups and structural features positions it as a valuable asset in modern chemical research and development.